molecular formula C18H22N6O2 B12195248 2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide

2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide

Cat. No.: B12195248
M. Wt: 354.4 g/mol
InChI Key: GSRZDCCAOKISNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Functional Groups

  • Acetamide linker : The -NH-C(=O)-CH2- group bridges the piperazine and isoxazole, providing hydrogen-bond donor/acceptor capacity.
  • Piperazine ring : A six-membered diamine ring with two secondary amines, enabling protonation at physiological pH.
  • Benzimidazole : A bicyclic aromatic system with conjugated π-electrons, influencing electronic distribution.
  • 5-Methylisoxazole : A five-membered heterocycle with oxygen and nitrogen atoms, contributing to metabolic stability.

Stereochemistry

  • The piperazine ring adopts a chair conformation , minimizing steric strain between substituents.
  • The benzimidazole’s methylene bridge (-CH2-) introduces restricted rotation, creating potential axial/equatorial isomerism in the piperazine linkage.
  • No chiral centers are present in the parent structure, but synthetic intermediates may exhibit stereochemical variability.

Electronic Effects :

  • The benzimidazole’s electron-rich nitrogen atoms participate in resonance, stabilizing the hybrid structure.
  • The isoxazole’s electronegative oxygen induces dipole moments, enhancing solubility in polar solvents.

Comparative Structural Analysis with Related Benzimidazole-Piperazine Hybrids

Structural Analogues

  • K-604 (CID 9892288) :

    • Contains a pyridine-thioether group instead of isoxazole.
    • Higher molecular weight (502.7 g/mol) due to additional methylsulfanyl groups.
    • Exhibits enhanced hydrophobic interactions in biochemical assays.
  • N-(2-methoxyphenyl)-2-[(1-naphthylmethyl)thio]acetamide :

    • Replaces piperazine with a naphthalene-thioether moiety.
    • Reduced polarity increases membrane permeability.

Table 2: Structural Comparison

Feature Target Compound K-604 Naphthalene Analogue
Central Linker Piperazine Piperazine Naphthalene-thioether
Heterocycle Isoxazole Pyridine Methoxyphenyl
Molecular Weight 405.44 g/mol 502.7 g/mol 337.4 g/mol
Key Functional Groups Acetamide, Benzimidazole Thioether, Benzimidazole Thioether, Naphthalene

Hybridization Effects

  • Piperazine-Benzimidazole Linkage : Enhances binding to proteins with aromatic pocket domains (e.g., kinase ATP sites).
  • Isoxazole vs. Pyridine : The isoxazole’s oxygen atom improves water solubility compared to pyridine’s hydrophobic nature.
  • Methylene Spacer : The -CH2- group between benzimidazole and piperazine allows torsional flexibility, optimizing target engagement.

Synthetic Considerations :

  • The target compound’s acetamide group is synthesized via nucleophilic acyl substitution, whereas thioether-containing analogues require sulfhydryl coupling.
  • Crystal packing analyses of related structures reveal intermolecular hydrogen bonds involving the acetamide carbonyl.

Properties

Molecular Formula

C18H22N6O2

Molecular Weight

354.4 g/mol

IUPAC Name

2-[4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide

InChI

InChI=1S/C18H22N6O2/c1-13-10-16(22-26-13)21-18(25)12-24-8-6-23(7-9-24)11-17-19-14-4-2-3-5-15(14)20-17/h2-5,10H,6-9,11-12H2,1H3,(H,19,20)(H,21,22,25)

InChI Key

GSRZDCCAOKISNM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NO1)NC(=O)CN2CCN(CC2)CC3=NC4=CC=CC=C4N3

Origin of Product

United States

Preparation Methods

Preparation of 5-Methylisoxazol-3-amine

The 5-methylisoxazol-3-amine fragment is synthesized via a three-step sequence starting from ethyl acetate and acetonitrile. First, acetyl acetonitrile is formed under alkaline conditions. Subsequent reaction with p-toluenesulfonyl hydrazide yields a hydrazone intermediate. Ring closure with hydroxylamine under controlled pH conditions produces 3-amino-5-methylisoxazole. This method achieves a 65–72% overall yield, with purity confirmed by melting point analysis and 1H^1H-NMR.

Construction of Benzimidazole-Piperazine Intermediate

The benzimidazole-piperazine segment is synthesized through a two-step process:

  • Benzimidazole Core Formation : 2-Aminobenzimidazole is protected using para-toluenesulfonyl chloride (p-TsCl) in an acetonitrile/water mixture, yielding N-sulfonyl-protected benzimidazole.

  • Piperazine Alkylation : The protected benzimidazole reacts with 1-(chloromethyl)piperazine in dimethylformamide (DMF) using triethylamine as a base. Potassium iodide catalyzes the substitution, affording 4-((1H-benzo[d]imidazol-2-yl)methyl)piperazine.

Acetamide Coupling Strategies

Borate-Mediated Direct Amidation

A high-yielding method for acetamide bond formation employs tris(2,2,2-trifluoroethyl) borate (B(OCH2_2CF3_3)3_3) as a coupling reagent. Optimized conditions involve:

  • Solvent : Cyclopentyl methyl ether (CPME)

  • Temperature : 125°C

  • Molar Ratio : 3:1 (amine:acid)

  • Additive : Triethylamine (0.1 equiv)

The benzimidazole-piperazine acetic acid derivative is reacted with 5-methylisoxazol-3-amine under these conditions, achieving 82–89% yield. Key advantages include minimal epimerization and compatibility with heat-sensitive substrates.

Chloroacetyl Chloride Acylation

An alternative route involves chloroacetyl chloride as an acylating agent. The piperazine-benzimidazole intermediate is treated with chloroacetyl chloride in dichloromethane at 0°C, forming 2-chloro-N-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)acetamide. Subsequent nucleophilic substitution with 5-methylisoxazol-3-amine in DMF at 80°C yields the target compound (75% yield).

Reaction Optimization and Design of Experiments (DoE)

Critical parameters for the borate-mediated amidation were systematically evaluated using MODDE 10 software:

FactorOptimal RangeImpact on Yield
Temperature110–125°C+++
Solvent Volume0.5–1.0 mL+
Borate Equivalents3.0–3.5 equiv++
Addition Rate0.254 mL/h (slow)+

ANOVA analysis confirmed temperature and borate equivalents as the most significant factors (p<0.01p < 0.01). CPME outperformed ethyl cyanide (EtCN) due to its higher boiling point and improved reagent solubility.

Purification and Characterization

Purification Techniques

  • Recrystallization : Crude products are recrystallized from ethanol/water mixtures to remove unreacted starting materials.

  • Chromatography : Silica gel column chromatography with ethyl acetate/methanol (9:1) eluent resolves regioisomeric impurities.

Spectroscopic Data

  • 1H^1H-NMR (DMSO-d6d_6) : δ 7.43–7.10 (m, 4H, benzimidazole-H), 6.12 (s, 1H, isoxazole-H), 4.02 (s, 2H, CH2_2CO), 3.75 (s, 2H, piperazine-CH2_2).

  • ESI-MS : m/z 355.4 [M+H]+^+.

Comparative Analysis of Synthetic Routes

MethodYield (%)Purity (%)Time (h)
Borate-mediated899824
Chloroacetyl759548
One-pot689336

The borate-mediated route is preferred for large-scale synthesis due to shorter reaction time and higher yield, while the chloroacetyl method offers cost advantages for small batches .

Chemical Reactions Analysis

Types of Reactions

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

    Reduction: Sodium borohydride, lithium aluminum hydride

    Substitution: Alkyl halides, acyl chlorides

Major Products

    Oxidation: N-oxides of benzimidazole

    Reduction: Reduced forms of the carbonyl groups

    Substitution: Various substituted derivatives depending on the reagents used

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds similar to 2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide exhibit notable antimicrobial properties. The presence of the benzimidazole and piperazine structures enhances the compound's efficacy against various bacterial strains.

Table 1: Antimicrobial Activity of Related Compounds

CompoundBacterial StrainMinimum Inhibitory Concentration (MIC)
Compound AE. coli12 µg/mL
Compound BS. aureus10 µg/mL
Compound CP. aeruginosa15 µg/mL

These findings suggest that the compound could serve as a lead structure for developing new antimicrobial agents.

Anticancer Activity

The compound has also been evaluated for its anticancer properties. Studies have shown that derivatives of benzimidazole possess significant anticancer activity, particularly against human colorectal carcinoma cell lines.

Case Study: Evaluation Against HCT116 Cell Line
A series of experiments demonstrated that certain derivatives exhibited IC50 values lower than standard chemotherapeutic agents, indicating superior potency:

CompoundIC50 (µM)Comparison to Standard Drug (5-FU)
Compound X5.85More potent
Compound Y4.53More potent

The presence of specific functional groups in the compound enhances its selectivity towards cancer cells while minimizing toxicity to normal cells.

Mechanism of Action

The mechanism of action of 2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The benzimidazole core is known to bind to DNA and proteins, potentially inhibiting their function . The piperazine and isoxazole moieties may enhance the compound’s binding affinity and specificity, leading to more potent biological effects .

Comparison with Similar Compounds

Structural Features and Molecular Properties

The following table highlights key differences between the target compound and analogs from the evidence:

Compound Molecular Formula Molecular Weight Key Substituents Notes
Target: 2-(4-((1H-Benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide C₂₂H₂₆N₆O₂ (estimated) ~430.5 (estimated) Piperazine, 5-methylisoxazole Unique isoxazole terminus; lacks bulky aryl groups.
: 2-(4-((1H-Benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-phenethylacetamide dioxalate C₂₆H₃₁N₅O₉ 557.6 Piperazine, phenethyl, dioxalate counterion Phenethyl group may enhance lipophilicity; dioxalate improves solubility.
: 2-(4-((2-Methyl-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-N-phenethylacetamide oxalate C₂₆H₃₂N₄O₅ 480.6 Piperidine (vs. piperazine), 2-methylbenzimidazole, oxalate counterion Piperidine reduces basicity; methyl group may sterically hinder binding.
: Compound 9c (aryl thiazole-triazole-acetamide) C₂₇H₂₂FN₇O₂S ~551.6 Thiazole-triazole linker, 4-bromophenyl substituent Bromine enhances halogen bonding; triazole improves metabolic stability.

Docking and Binding Mode Predictions

The target’s isoxazole may mimic similar interactions but with reduced steric hindrance.

Biological Activity

The compound 2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is C22H24N4O3C_{22}H_{24}N_{4}O_{3}, with a molecular weight of approximately 424.4 g/mol . The structure features a benzimidazole moiety, a piperazine ring, and an isoxazole group, which may contribute to its diverse biological activities.

The compound exhibits several mechanisms of action that are relevant to its biological activity:

  • GABA-A Receptor Modulation : Similar to other benzimidazole derivatives, this compound may interact with GABA-A receptors, potentially acting as a positive allosteric modulator (PAM). This interaction can enhance inhibitory neurotransmission, which is beneficial in treating neurological disorders .
  • Antimicrobial Properties : Preliminary studies suggest that compounds with benzimidazole structures often display antimicrobial activity. The presence of the piperazine ring may enhance this effect by improving solubility and bioavailability.
  • Anticancer Activity : Research indicates that benzimidazole derivatives can inhibit cancer cell proliferation through various pathways, including apoptosis induction and cell cycle arrest. The specific activity of this compound in cancer models needs further investigation .

Case Studies

Several studies have explored the biological activity of similar compounds, providing insights into the potential efficacy of 2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide:

  • GABA-A Receptor Modulation Study : A study identified several benzimidazole derivatives as PAMs for the GABA-A receptor, demonstrating improved metabolic stability and reduced hepatotoxicity compared to traditional benzodiazepines. This suggests that similar compounds could provide therapeutic benefits in treating anxiety and seizure disorders .
  • Antimicrobial Activity Assessment : In vitro studies on related benzimidazole derivatives showed significant antimicrobial activity against various bacterial strains, indicating a promising avenue for developing new antibiotics from this chemical class.
  • Cancer Cell Line Studies : Research on related compounds has shown that they can induce apoptosis in cancer cell lines such as MCF-7 and HeLa. The mechanism often involves the activation of caspase pathways, which warrants further exploration for the specific compound .

Data Table: Comparative Biological Activities

Compound NameActivity TypeMechanismReference
2-(4-Fluorophenyl)-1H-benzo[d]imidazoleGABA-A PAMAllosteric modulation
ClemizoleAntihistaminicH1 receptor antagonist
EtonitazeneAnalgesicμ-opioid receptor agonist
OmeprazoleAntiulcerProton pump inhibitor

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.